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Cat. No.: B106621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trichloroepoxyethane, a significant metabolite of the industrial solvent trichloroethylene, is a

molecule of considerable interest within the scientific community. This technical guide provides

a detailed examination of its chemical identity, structural characteristics, and nomenclature. A

thorough understanding of this compound is crucial for researchers in toxicology,

pharmacology, and drug development due to its role in the metabolic pathways of a widely

used industrial chemical. This document serves as a foundational resource, consolidating key

data and presenting it in an accessible format for technical professionals.

Chemical Identity and Nomenclature
Trichloroepoxyethane is a chlorinated epoxide with the chemical formula C₂HCl₃O.[1][2]

While commonly referred to as trichloroepoxyethane or trichloroethylene oxide, its systematic

International Union of Pure and Applied Chemistry (IUPAC) name is 2,2,3-trichlorooxirane.[2]

The compound is a racemic mixture.[1]

Below is a table summarizing the key identifiers for trichloroepoxyethane:
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Identifier Value

IUPAC Name 2,2,3-trichlorooxirane[2]

Synonyms
Trichloroethylene oxide, 1,1,2-

Trichloroepoxyethane, TCE epoxide[1][2]

Molecular Formula C₂HCl₃O[1][2]

Molecular Weight 147.39 g/mol [1]

CAS Number 16967-79-6[2]

InChI InChI=1S/C2HCl3O/c3-1-2(4,5)6-1/h1H[2]

InChIKey CMMXCVYESRODNH-UHFFFAOYSA-N[2]

SMILES C1(C(O1)(Cl)Cl)Cl[2]

Chemical Structure
The structure of trichloroepoxyethane consists of a three-membered oxirane (epoxide) ring.

Two chlorine atoms are attached to one carbon atom of the ring, and one chlorine atom is

attached to the other carbon atom, which also bears a hydrogen atom.

Caption: 2D chemical structure of 2,2,3-trichlorooxirane.

Metabolic Pathway of Trichloroethylene
Trichloroepoxyethane is a key intermediate in the metabolism of trichloroethylene (TCE). TCE

is oxidized in the body to form trichloroepoxyethane, which is a reactive epoxide. This

epoxide can then undergo further metabolic transformations. Understanding this pathway is

critical for assessing the toxicological profile of trichloroethylene.

Trichloroethylene Trichloroepoxyethane
(2,2,3-trichlorooxirane)

Oxidation Further MetabolitesMetabolism

Click to download full resolution via product page

Caption: Metabolic activation of trichloroethylene to trichloroepoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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